Cas no 2580095-56-1 (rac-tert-butyl (2R,4R)-4-(dimethylphosphoryl)pyrrolidine-2-carboxylate)

• Product Name: rac-tert-butyl (2R,4R)-4-(dimethylphosphoryl)pyrrolidine-2-carboxylate
• CAS No: 2580095-56-1
• MF: C₁₁H₂₂NO₃P
• MW: 247.271044254303
• CID: 5657518
• PubChem ID: 165893873
• Update Time: 2025-05-22

rac-tert-butyl (2R,4R)-4-(dimethylphosphoryl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580095-56-1
• rac-tert-butyl (2R,4R)-4-(dimethylphosphoryl)pyrrolidine-2-carboxylate
• EN300-27732103

• Inchi： 1S/C11H22NO3P/c1-11(2,3)15-10(13)9-6-8(7-12-9)16(4,5)14/h8-9,12H,6-7H2,1-5H3/t8-,9-/m0/s1
• InChI Key： XNWQYJSFXRIRAU-IUCAKERBSA-N
• SMILES： P(C)(C)([C@@H]1CN[C@H](C(=O)OC(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 247.13373056g/mol
• Monoisotopic Mass: 247.13373056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-tert-butyl (2R,4R)-4-(dimethylphosphoryl)pyrrolidine-2-carboxylate

Rac-Tert-Butyl (2R,4R)-4-(Dimethylphosphoryl)Pyrrolidine-2-Carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (2R,4R)-4-(dimethylphosphoryl)pyrrolidine-2-carboxylate with CAS No. 2580095-56-1 is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in various research and industrial applications. The tert-butyl group attached to the pyrrolidine ring contributes to the molecule's stability and solubility properties, while the dimethylphosphoryl group introduces phosphorus-based functionality, which is often utilized in bioactive compounds.

Recent studies have highlighted the importance of stereoselective synthesis in producing enantiomerically pure compounds like rac-tert-butyl (2R,4R)-4-(dimethylphosphoryl)pyrrolidine-2-carboxylate. Researchers have employed advanced techniques such as asymmetric catalysis and chiral auxiliary methods to achieve high enantiomeric excess (ee) in the synthesis of this compound. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for downstream applications in drug discovery and agrochemical development.

The pyrrolidine ring system is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and participate in various non-covalent interactions. In this compound, the pyrrolidine ring is substituted with a carboxylic acid ester group at position 2 and a dimethylphosphoryl group at position 4. This substitution pattern creates a rigid structure that can potentially bind to target proteins with high affinity. Recent computational studies have demonstrated that the molecule exhibits favorable pharmacokinetic properties, including good absorption and moderate clearance rates, which are essential for drug candidates.

One of the most promising applications of rac-tert-butyl (2R,4R)-4-(dimethylphosphoryl)pyrrolidine-2-carboxylate is in the field of enzyme inhibition. Researchers have investigated its potential as an inhibitor of key enzymes involved in metabolic pathways, such as kinases and phosphatases. Experimental data from in vitro assays suggest that the compound exhibits potent inhibitory activity against these enzymes, making it a strong candidate for further preclinical studies. Additionally, its dimethylphosphoryl group has been shown to enhance bioavailability by improving membrane permeability.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The use of chiral catalysts has been pivotal in achieving the desired stereochemistry at positions 2 and 4 of the pyrrolidine ring. This approach ensures that the final product retains its specific enantiomeric configuration, which is critical for its biological activity.

From an environmental perspective, rac-tert-butyl (2R,4R)-4-(dimethylphosphoryl)pyrrolidine-2-carboxylate has been evaluated for its biodegradability and ecotoxicity. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. Furthermore, it has shown low toxicity towards non-target organisms, which aligns with current trends toward sustainable chemistry practices.

In conclusion, rac-tert-butyl (2R,4R)-4-(dimethylphosphoryl)pyrrolidine-2-carboxylate (CAS No. 2580095-56-1) is a versatile compound with significant potential in drug discovery and agrochemical development. Its unique structure, favorable pharmacokinetic properties, and eco-friendly profile make it an attractive candidate for further research and commercialization. As advancements in synthetic methodologies continue to emerge, this compound is likely to play an increasingly important role in addressing unmet therapeutic needs.